Cas no 82678-17-9 (propanoic acid - 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine (1:1))

propanoic acid - 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine (1:1) structure
82678-17-9 structure
Product Name:propanoic acid - 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine (1:1)
CAS No:82678-17-9
MF:C20H25ClN2O2S
MW:392.942703008652
CID:1807100
PubChem ID:158232
Update Time:2025-04-21

propanoic acid - 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine (1:1) Chemical and Physical Properties

Names and Identifiers

    • propanoic acid - 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine (1:1)
    • 3-(2-chlorophenothiazin-10-yl)-N,N-dimethylpropan-1-amine,propanoic acid
    • Chlorpromazine propionate
    • 82678-17-9
    • DTXSID20231955
    • Inchi: 1S/C17H19ClN2S.C3H6O2/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20;1-2-3(4)5/h3-4,6-9,12H,5,10-11H2,1-2H3;2H2,1H3,(H,4,5)
    • InChI Key: DRNNPNZJQDPBHS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN(C)C.OC(CC)=O

Computed Properties

  • Exact Mass: 392.1325269g/mol
  • Monoisotopic Mass: 392.1325269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 379
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1Ų
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